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Compound of Interest

Compound Name: Gastrin I (1-14), human

Cat. No.: B15616311 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) for handling and solubilizing Gastrin I (1-14), human.

Frequently Asked Questions (FAQs)
Q1: What is Gastrin I (1-14), human, and what is its primary function?

A1: Gastrin I (1-14), human, is a 14-amino acid fragment of the gastrointestinal peptide

hormone Gastrin I.[1] Its primary role is the stimulation of gastric acid secretion by binding to

the CCK2/Gastrin receptors located on the parietal cells of the stomach.[2]

Q2: My lyophilized Gastrin I (1-14) powder contains Trifluoroacetic acid (TFA). How does this

affect my experiments?

A2: TFA is a common counterion remaining from the HPLC purification process.[2] Its presence

can impact the net weight of the peptide, with the peptide content typically being over 80%.[2]

Importantly, TFA salts generally improve the solubility of peptides in aqueous solutions.[2] For

most standard in vitro assays, residual TFA levels are unlikely to cause interference.[2]

However, for highly sensitive cellular or biochemical studies, its presence should be noted.[2]

Q3: What are the recommended storage conditions for Gastrin I (1-14), human?
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A3: Lyophilized Gastrin I (1-14) should be stored in a freezer at or below -20°C.[2] Once

reconstituted, the peptide solution should be kept at 4°C for up to 5 days or stored frozen at

-20°C for up to 3 months. To prevent degradation from repeated freeze-thaw cycles, it is

recommended to aliquot the solution before freezing.

Troubleshooting Guide: Solubility Issues
Initial Steps for Reconstitution
Before attempting to dissolve the peptide, follow these general best practices:

Centrifuge the vial: Briefly spin down the vial to ensure all the lyophilized powder is at the

bottom.

Equilibrate to room temperature: Allow the vial to warm to room temperature before opening

to avoid condensation.

Use a small test amount: To determine the best solvent, it is advisable to first test the

solubility with a small portion of the peptide.

Solvent Selection and Protocol
Choosing the correct solvent is critical for successfully solubilizing Gastrin I (1-14). The choice

of solvent depends on the specific requirements of your experiment.
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Solvent/Method Concentration Protocol Considerations

Water (Sterile,

Oxygen-Free)
Up to 100 mg/mL

Add the required

volume of water to the

peptide. If dissolution

is slow, brief

sonication may be

necessary to achieve

a clear solution.[3]

This is the preferred

solvent for most

biological applications.

Ensure the resulting

solution is clear and

free of particulates.

Ammonium Hydroxide

(NH₄OH)

Up to 1 mg/mL in

0.1% NH₄OH

Prepare a 0.1%

solution of NH₄OH in

water. Add the

appropriate volume to

the peptide vial.

This basic solution

can help solubilize

acidic peptides.

Acetic Acid Not specified

If the peptide does not

dissolve in water, try a

10%-30% acetic acid

solution.[1]

Useful for basic

peptides, but the

acidic nature may not

be suitable for all

experimental setups.

Dimethyl Sulfoxide

(DMSO)
Not specified

For very hydrophobic

peptides, dissolve in a

small amount of 100%

DMSO first, then

slowly add the

aqueous buffer to the

desired concentration.

[1][4]

DMSO is a good

option for hydrophobic

peptides but can be

toxic to some cell

lines. Check the

tolerance of your

experimental system

to DMSO.[4]

Experimental Protocol: Solubilization using Sonication
Add the calculated volume of sterile, oxygen-free water or buffer to the vial containing the

lyophilized Gastrin I (1-14) peptide.

Vortex the vial gently.

If the peptide does not fully dissolve, place the vial in an ice bath.
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Sonicate the mixture for short bursts (e.g., 3 times for 10 seconds each), returning the vial to

the ice bath between each sonication burst to prevent heating.

Visually inspect the solution. A successfully solubilized peptide will result in a clear, particle-

free solution.

Visualizing Experimental Workflows and Pathways
Troubleshooting Workflow for Gastrin I (1-14) Solubility
The following diagram outlines a systematic approach to troubleshooting solubility issues with

Gastrin I (1-14).
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Troubleshooting Workflow for Gastrin I (1-14) Solubility
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Caption: A flowchart for selecting the appropriate solvent for Gastrin I (1-14).
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Signaling Pathway of Gastrin I
This diagram illustrates the simplified signaling pathway initiated by Gastrin I binding to its

receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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